Cas no 1250795-51-7 (2-(2,2-Dimethylpropanoyl)-4-methylcyclohexan-1-one)

• Product Name: 2-(2,2-Dimethylpropanoyl)-4-methylcyclohexan-1-one
• CAS No: 1250795-51-7
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5737509
• PubChem ID: 61749893
• Update Time: 2023-11-11

2-(2,2-Dimethylpropanoyl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• CS-0348317
• AKOS011020433
• AT38849
• 4-Methyl-2-pivaloylcyclohexan-1-one
• EN300-1126718
• 2-(2,2-dimethylpropanoyl)-4-methylcyclohexan-1-one
• 1250795-51-7
• Cyclohexanone, 2-(2,2-dimethyl-1-oxopropyl)-4-methyl-
• 2-(2,2-Dimethylpropanoyl)-4-methylcyclohexan-1-one

• Inchi： 1S/C12H20O2/c1-8-5-6-10(13)9(7-8)11(14)12(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： TXBOVKTZHPQCOK-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)CC1C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 286.3±23.0 °C(Predicted)
• pka: 11.05±0.40(Predicted)